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Compound of Interest

Compound Name: 2-(Bromomethyl)benzonitrile

Cat. No.: B057715

Essential Safety and Handling Guide for 2-
(Bromomethyl)benzonitrile

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-(Bromomethyl)benzonitrile (CAS No: 22115-41-9). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure personal safety and regulatory compliance when working with this hazardous
compound.

2-(Bromomethyl)benzonitrile is a corrosive solid that can cause severe skin burns and
serious eye damage.[1][2] Strict adherence to the following operational and personal protective
equipment (PPE) plans is critical to mitigate risks.

Hazard Identification and Physical Properties

A clear understanding of the chemical's hazards and properties is the foundation of safe
handling.

Table 1: Hazard Identification for 2-(Bromomethyl)benzonitrile
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GHS Classification  Pictogram Signal Word Hazard Statement

. . H314: Causes severe
Skin Corrosion,

GHSO05 Corrosion Danger[1][4] skin burns and eye
Category 1B[1][3]

damage[1][2][4][5]

Serious Eye Damage,

Category 1[1]

Table 2: Physical and Chemical Properties of 2-(Bromomethyl)benzonitrile

Property Value

Synonyms a-Bromo-o-tolunitrile, 2-Cyanobenzyl bromide[1]
[3][6]

CAS Number 22115-41-9[1][5]

Molecular Formula CsHeBrN[1]

Molecular Weight 196.04 g/mol [1][3][5]

Physical State Solid, Powder[5][7]

Appearance Beige[7]

Melting Point 70 - 74 °C (158 - 165.2 °F)[5][7]

Personal Protective Equipment (PPE) Plan

A comprehensive PPE strategy is mandatory to prevent contact and exposure. The selection of
PPE must be based on a thorough risk assessment of the specific procedures being
performed.

Table 3: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale and Best
Practices

Eye & Face Protection

Chemical safety goggles and a
full-face shield.[4][5]

Protects against dust particles
and chemical splashes.
Standard safety glasses are

insufficient.

Skin & Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), inspected

before use.

Prevents direct skin contact.
Check for perforations before

each use.

Body Protection

A chemical-resistant lab coat

or a full protective suit.[7]

Protects against contamination
of personal clothing and skin.

Must be worn fully buttoned.

Respiratory Protection

NIOSH-approved N95 dust
mask or a P2/P3 respirator
cartridge for dusts.[4][5]

Required whenever handling
the solid outside of a closed
system or when dust may be

generated.[1]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling 2-(Bromomethyl)benzonitrile in

a laboratory setting.

Preparation and Engineering Controls

o Work Area: All handling of 2-(Bromomethyl)benzonitrile must be conducted within a

certified chemical fume hood to control dust and vapor.[7][8]

» Emergency Equipment: Ensure an eyewash station and safety shower are unobstructed and
have been recently tested.[9][10]

o Materials: Have all necessary equipment, reagents, and a designated, labeled hazardous
waste container ready within the fume hood before starting.

Donning PPE
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Put on your lab coat or protective suit first.

Next, don the N95 respirator or fit-tested respirator.

Follow with chemical safety goggles and a face shield.

Finally, put on chemical-resistant gloves, ensuring the cuffs are pulled over the sleeves of the
lab coat.

Handling the Chemical

Weighing and Transfer: Handle the solid carefully to minimize dust generation.[1][6] Use a
spatula to transfer the material. If possible, use a containment system like a glove bag for
weighing.

Reactions: If adding to a solution, do so slowly to avoid splashing. Keep the container
covered as much as possible.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[7]

[8]

Decontamination and Doffing PPE

Work Area: Clean the work surface within the fume hood thoroughly after use.

PPE Removal: Remove PPE in the reverse order it was put on, being careful not to touch the
outside of contaminated items with bare skin.

o

Remove gloves first, peeling them off inside-out.

[¢]

Remove the face shield and goggles.

Remove the lab coat or suit.

[¢]

o

Remove the respirator last.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[1][6]
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Emergency and Disposal Plans

Immediate and correct response to an exposure or spill is critical. Proper disposal is required to
ensure environmental and personnel safety.

Emergency First Aid Procedures

Table 4: Emergency First Aid Measures

Exposure Route First Aid Measure

Immediately take off all contaminated clothing.
_ Rinse skin with copious amounts of
Skin Contact )
water/shower for at least 15 minutes. Seek

immediate medical attention.[1][7]

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact i o

present and easy to do so. Continue rinsing.

Call an ophthalmologist immediately.[1][7]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[1][7]

Rinse mouth with water. Do NOT induce

Ingestion vomiting. Seek immediate medical attention.[1]

[7]

Spill Response

In case of a spill, evacuate the immediate area.[1] Avoid inhaling the dust.[1] Wearing full PPE,
cover the spill with an inert absorbent material, then sweep it up and place it into a suitable,
labeled container for hazardous waste disposal.[7]

Disposal Plan

o Waste Segregation: All materials contaminated with 2-(Bromomethyl)benzonitrile,
including the chemical itself, empty containers, and used PPE, must be treated as hazardous
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waste.

+ Containerization: Collect waste in a clearly labeled, sealed container suitable for corrosive
solids.

» Disposal: Dispose of the container and its contents through an approved hazardous waste
disposal plant, following all local, state, and federal regulations.[1][6][7]

Visualized Workflow for Safe Handling

The following diagram illustrates the logical progression of steps for safely handling 2-
(Bromomethyl)benzonitrile.

Click to download full resolution via product page

Caption: Workflow for handling 2-(Bromomethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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